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Compound of Interest

Compound Name: Doramectin monosaccharide

Cat. No.: B15561231

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the
guantification of Doramectin, a broad-spectrum antiparasitic agent. The focus is on providing
objective performance comparisons supported by experimental data to aid researchers in
selecting the most appropriate method for their specific needs. While the initial topic specified a
"Doramectin monosaccharide bioassay," the predominant and more rigorously validated
methods in the scientific literature are chromatography-based assays. This guide will focus on
these established techniques.

Mechanism of Action of Doramectin

Doramectin, a member of the avermectin class of compounds, exerts its antiparasitic effect by
modulating glutamate-gated chloride ion (Cl-) channels in the nerve and muscle cells of
nematodes and arthropods.[1][2] This leads to an influx of chloride ions, causing
hyperpolarization of the cell membrane, which results in a rapid, non-spastic paralysis and
eventual death of the parasite.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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